Cas no 105387-95-9 (3-Pyridinecarbonitrile, 2-amino-4-(4-chlorophenyl)-6-phenyl-)

3-Pyridinecarbonitrile, 2-amino-4-(4-chlorophenyl)-6-phenyl-, is a heterocyclic organic compound featuring a pyridine core substituted with amino, cyano, chlorophenyl, and phenyl groups. This structure imparts unique electronic and steric properties, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The presence of multiple functional groups enhances its reactivity, enabling diverse derivatization for applications in drug discovery and material science. Its chlorophenyl and phenyl substituents contribute to increased lipophilicity, potentially improving bioavailability in medicinal chemistry applications. The compound's well-defined structure and high purity ensure consistent performance in research and industrial processes, supporting its use in developing novel bioactive molecules.
3-Pyridinecarbonitrile, 2-amino-4-(4-chlorophenyl)-6-phenyl- structure
105387-95-9 structure
Product Name:3-Pyridinecarbonitrile, 2-amino-4-(4-chlorophenyl)-6-phenyl-
CAS No:105387-95-9
MF:C18H12ClN3
MW:305.760982513428
CID:1152794
PubChem ID:711464
Update Time:2025-10-29

3-Pyridinecarbonitrile, 2-amino-4-(4-chlorophenyl)-6-phenyl- Chemical and Physical Properties

Names and Identifiers

    • 3-Pyridinecarbonitrile, 2-amino-4-(4-chlorophenyl)-6-phenyl-
    • 2-amino-4-(4-chlorophenyl)-6-phenylpyridine-3-carbonitrile
    • CHEMBL223828
    • DTXSID80351845
    • SR-01000455032
    • SR-01000455032-1
    • CCG-12411
    • SCHEMBL3368776
    • EU-0074000
    • 2-amino-4-(4-chlorophenyl)-6-phenylnicotinonitrile
    • 5579-40-8
    • 6H-380S
    • 2-amino-3-cyano-4-(4-chlorophenyl)-6-phenylpyridine
    • MFCD00244176
    • BDBM50194823
    • CBMicro_025321
    • CS-0335506
    • AKOS000286740
    • 105387-95-9
    • BIM-0025327.P001
    • STK831960
    • Inchi: 1S/C18H12ClN3/c19-14-8-6-12(7-9-14)15-10-17(13-4-2-1-3-5-13)22-18(21)16(15)11-20/h1-10H,(H2,21,22)
    • InChI Key: DTFPADSQKJTDTO-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1)C1C(C#N)=C(N)N=C(C2C=CC=CC=2)C=1

Computed Properties

  • Exact Mass: 305.07216
  • Monoisotopic Mass: 305.0719751g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 2
  • Complexity: 404
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.7
  • Topological Polar Surface Area: 62.7Ų

Experimental Properties

  • PSA: 62.7

3-Pyridinecarbonitrile, 2-amino-4-(4-chlorophenyl)-6-phenyl- Pricemore >>

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